Cas no 72808-94-7 (1,3-Butadien-1-ol, 2-methyl-, acetate)

1,3-Butadien-1-ol, 2-methyl-, acetate structure
72808-94-7 structure
Product Name:1,3-Butadien-1-ol, 2-methyl-, acetate
CAS No:72808-94-7
MF:C7H12O3
MW:144.168382644653
CID:543404
PubChem ID:71404345
Update Time:2025-04-19

1,3-Butadien-1-ol, 2-methyl-, acetate Chemical and Physical Properties

Names and Identifiers

    • 1,3-Butadien-1-ol, 2-methyl-, acetate
    • acetic acid,2-methylbuta-1,3-dien-1-ol
    • 2-Methylbuta-1,3-dien-1-yl acetate
    • LogP
    • DTXSID80825197
    • Acetic acid--2-methylbuta-1,3-dien-1-ol (1/1)
    • 72808-94-7
    • Inchi: 1S/C5H8O.C2H4O2/c1-3-5(2)4-6;1-2(3)4/h3-4,6H,1H2,2H3;1H3,(H,3,4)
    • InChI Key: MOAWRDSPBHPKHH-UHFFFAOYSA-N
    • SMILES: OC=C(C=C)C.OC(C)=O

Computed Properties

  • Exact Mass: 126.0681
  • Monoisotopic Mass: 144.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 103
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 26.3
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